Cas no 1261935-04-9 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol
• CAS No: 1261935-04-9
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18313468
• CID: 2764521
• PubChem ID: 53219161
• Update Time: 2025-07-19

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol, 95%
• Methyl 4-chloro-4'-hydroxy-3'-methyl[1,1'-biphenyl]-3-carboxylate
• DTXSID10684037
• MFCD18313468
• 1261935-04-9
• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-METHYLPHENOL
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol

• MDL： MFCD18313468
• Inchi： 1S/C15H13ClO3/c1-9-7-10(4-6-14(9)17)11-3-5-13(16)12(8-11)15(18)19-2/h3-8,17H,1-2H3
• InChI Key： IPQYCPHTICUOBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 276.055
• Monoisotopic Mass: 276.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol

Recent Advances in the Study of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261935-04-9)

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261935-04-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the development of novel anti-inflammatory agents. The researchers demonstrated that 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as a lead compound for designing new COX-2 inhibitors with improved efficacy and safety profiles.

In addition to its anti-inflammatory properties, recent investigations have explored its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol showed promising activity against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation, making it a candidate for further development in oncology research.

The synthesis and optimization of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol have also been a focus of recent research. Advanced synthetic methodologies, such as microwave-assisted organic synthesis (MAOS), have been employed to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicity studies are needed to assess its safety profile before it can progress to clinical trials. Future research directions may include structural modifications to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261935-04-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms and optimization of its properties will be essential for translating these findings into clinical applications.